1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine

• IUPAC Name: (1-ethylpyrazol-3-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H22N4O2/c1-3-21-9-8-16(18-21)17(22)20-12-10-19(11-13-20)14-4-6-15(23-2)7-5-14/h4-9H,3,10-13H2,1-2H3
• InChI Key: HPPBRDXIZIXEEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine is not fully understood. However, it is believed to act as a modulator of the serotonergic and dopaminergic systems in the brain. The compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. The compound has also been shown to have antidepressant effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine in lab experiments is its potential therapeutic applications. The compound has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models, which may make it useful in the development of new therapies for various diseases. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine. One direction is to further investigate its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the compound's mechanism of action in more detail to better understand how it produces its therapeutic effects. Additionally, research could be done to improve the solubility of the compound in water to make it easier to administer in lab experiments. Finally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine involves the reaction of 1-ethyl-3-(4-methoxyphenyl)urea with hydrazine hydrate in the presence of acetic acid. The resulting product is then reacted with 4-chlorobutyryl chloride to form the final compound. The synthesis process has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects in animal models. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.